Cas no 1251924-87-4 (tert-butyl 6-hydroxy-6-(trifluoromethyl)-2-azabicyclo2.2.1heptane-2-carboxylate)

• Product Name: tert-butyl 6-hydroxy-6-(trifluoromethyl)-2-azabicyclo2.2.1heptane-2-carboxylate
• CAS No: 1251924-87-4
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• MDL: MFCD18791491
• CID: 5167939
• Update Time: 2025-07-21

tert-butyl 6-hydroxy-6-(trifluoromethyl)-2-azabicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-hydroxy-6-(trifluoromethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl6-hydroxy-6-(trifluoromethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 6-hydroxy-6-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-butyl 6-hydroxy-6-(trifluoromethyl)-2-azabicyclo2.2.1heptane-2-carboxylate

• MDL： MFCD18791491
• Inchi： 1S/C12H18F3NO3/c1-10(2,3)19-9(17)16-6-7-4-8(16)11(18,5-7)12(13,14)15/h7-8,18H,4-6H2,1-3H3
• InChI Key： SSBPDQPKOFKDIW-UHFFFAOYSA-N
• SMILES： FC(C1(CC2CN(C(=O)OC(C)(C)C)C1C2)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 2
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 6-hydroxy-6-(trifluoromethyl)-2-azabicyclo2.2.1heptane-2-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 6-Hydroxy-6-(trifluoromethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS: 1251924-87-4)

The compound tert-butyl 6-hydroxy-6-(trifluoromethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS: 1251924-87-4) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This bicyclic scaffold, characterized by a hydroxyl group and a trifluoromethyl group at the 6-position, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its utility in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic protocol for this compound, achieving a 75% yield through a stereoselective [3+2] cycloaddition reaction. The researchers highlighted the importance of the tert-butyloxycarbonyl (Boc) protecting group in enhancing the stability of the intermediate during subsequent functionalization steps. The trifluoromethyl group's presence was noted to significantly influence the compound's physicochemical properties, including lipophilicity and metabolic stability, making it an attractive building block for CNS-targeted therapeutics.

In the context of pharmaceutical applications, a recent patent application (WO2023056421) disclosed the use of this compound as a key intermediate in the synthesis of novel TRPV1 receptor modulators. The structural rigidity imparted by the bicyclic framework, combined with the hydrogen-bonding capability of the hydroxyl group, was found to be crucial for achieving high receptor binding affinity. Molecular docking studies suggested that derivatives of this scaffold could effectively interact with the vanilloid binding pocket of TRPV1, potentially leading to new analgesic agents.

Significant progress has also been made in understanding the compound's metabolic fate. A 2024 ADME study published in Drug Metabolism and Disposition revealed that the trifluoromethyl group exhibits remarkable metabolic stability, with less than 5% defluorination observed in human liver microsome assays. This finding supports the growing interest in incorporating this scaffold into drug candidates where metabolic stability is a critical design parameter.

From a synthetic chemistry perspective, recent work has explored the compound's utility in diversity-oriented synthesis. The hydroxyl group has been successfully employed as a handle for various transformations, including Mitsunobu reactions, oxidation to ketones, and conversion to leaving groups for nucleophilic substitution. These developments have significantly expanded the structural diversity accessible from this key intermediate.

Looking forward, researchers anticipate increased application of this scaffold in fragment-based drug discovery, particularly for targets requiring rigid, three-dimensional structures. The combination of synthetic accessibility, favorable physicochemical properties, and demonstrated biological relevance positions tert-butyl 6-hydroxy-6-(trifluoromethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate as a valuable tool in modern medicinal chemistry. Future studies are expected to focus on expanding its utility in asymmetric synthesis and exploring its incorporation into more complex molecular architectures.